Cas no 1428357-30-5 (1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide)

• Product Name: 1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide
• CAS No: 1428357-30-5
• MF: C₁₂H₁₆N₂O₃S₂
• MW: 300.397040367126
• CID: 6072703
• PubChem ID: 71785574
• Update Time: 2025-10-22

1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide
• 3-Azetidinecarboxamide, 1-(cyclopropylsulfonyl)-N-(2-thienylmethyl)-
• 1-cyclopropylsulfonyl-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide
• VU0532930-1
• F6125-3039
• AKOS024533168
• 1-(cyclopropanesulfonyl)-N-[(thiophen-2-yl)methyl]azetidine-3-carboxamide
• 1428357-30-5
• 1-(cyclopropylsulfonyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide

• Inchi： 1S/C12H16N2O3S2/c15-12(13-6-10-2-1-5-18-10)9-7-14(8-9)19(16,17)11-3-4-11/h1-2,5,9,11H,3-4,6-8H2,(H,13,15)
• InChI Key： XAVVRZKCIBAPOR-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CC(C(NCC2SC=CC=2)=O)C1

Computed Properties

• Exact Mass: 300.06023472g/mol
• Monoisotopic Mass: 300.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide

1-(Cyclopropanesulfonyl)-N-(Thiophen-2-yl)Methylazetidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1428357-30-5, commonly referred to as 1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Cyclopropane sulfonyl groups are known for their stability and reactivity, making them valuable in organic synthesis. The integration of a thiophene ring (specifically at the 2-position) introduces aromaticity and potential electronic interactions, which can enhance the compound's properties. The methylazetidine moiety adds a cyclic amine structure, contributing to the molecule's versatility and bioavailability.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The carboxamide group in this compound further enhances its ability to form hydrogen bonds, a critical factor in drug-target interactions.

The synthesis of 1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide involves a multi-step process, including cyclopropane formation, sulfonation, and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. Its ability to modulate cellular pathways makes it a candidate for further exploration in disease models, particularly in oncology and neurodegenerative disorders.

The incorporation of a thiophene ring also introduces potential photovoltaic properties, suggesting its use in organic electronics. This dual functionality underscores the compound's value across diverse scientific disciplines.

As research progresses, the understanding of 1-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylazetidine-3-carboxamide continues to expand, opening new avenues for its application in both therapeutic and materials science contexts.